4-phenyl-2,3-dihydro-1H-cyclopenta[4',5']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-7-amine

• IUPAC Name: 7-phenyl-10-thia-8,13,15-triazatetracyclo[7.7.0.02,6.011,16]hexadeca-1(9),2(6),7,11(16),12,14-hexaen-12-amine
• InChI: InChI=1S/C18H14N4S/c19-17-16-15(20-9-21-17)13-11-7-4-8-12(11)14(22-18(13)23-16)10-5-2-1-3-6-10/h1-3,5-6,9H,4,7-8H2,(H2,19,20,21)
• InChI Key: HKXCGMHNURGYQK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C(=NC3=C2C4=C(S3)C(=NC=N4)N)C5=CC=CC=C5
• Molecular Formula: C18H14N4S
• Molecular Weight: 318.4 g/mol
• CAS No.: 861209-25-8

Description

4-phenyl-2,3-dihydro-1H-cyclopenta[4',5']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-7-amine is a useful research compound. Its molecular formula is C18H14N4S and its molecular weight is 318.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

A systematic investigation focused on the synthesis and characterization of new substituted tricyclic compounds, including derivatives of 4-phenyl-2,3-dihydro-1H-cyclopenta[4',5']pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-7-amine, has been carried out. The synthesized compounds were evaluated for their antibacterial and antifungal activities, showing significant effectiveness against several bacteria and fungi. This research underscores the potential of these compounds in antimicrobial applications (Mittal, Sarode, & Vidyasagar, 2011).

Biological Activities

Further studies have expanded on the biological activities of derivatives, including the synthesis of enantiomeric derivatives with notable antitumor activity. This highlights the compound's versatility and potential in developing new therapeutic agents (Gao et al., 2015).

Structural and Molecular Insights

Research into the crystal structure of heterocyclic tetrahydropyrido[4′,3′:4,5]thieno[2,3-d]pyrimidinone derivatives via sequential aza-Wittig/base catalyzed cyclization offers valuable insights into the influence of structural modifications on molecular geometry and conformation. These findings are crucial for understanding the compound's interactions at the molecular level (Chen & Liu, 2019).

Antioxidant Properties

Investigations into the antioxidant activity of N-substituted phenyl-5-methyl-6-(5-(4-substituted phenyl)-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidin-4-amine derivatives have demonstrated significant radical scavenging abilities. These studies reveal the potential of these compounds in developing antioxidant therapies (Kotaiah, Harikrishna, Nagaraju, & Venkata Rao, 2012).

Microwave-Assisted Synthesis

The use of microwave irradiation in the synthesis of tetrahydrobenzo[b]thiophene and tetrahydrobenzothienopyrimidine derivatives represents an innovative approach to chemical synthesis. This technique offers advantages in terms of efficiency and reaction times, showcasing the compound's applicability in modern synthetic chemistry (Abdalha et al., 2011).